Cas no 866156-68-5 (5-({(4-Methylphenyl)sulfonylamino}carbonyl)amino-1,2,3-benzothiadiazole)

• Product Name: 5-({(4-Methylphenyl)sulfonylamino}carbonyl)amino-1,2,3-benzothiadiazole
• CAS No: 866156-68-5
• MF: C₁₄H₁₂N₄O₃S₂
• MW: 348.400079727173
• CID: 4663135
• Update Time: 2025-11-01

5-({(4-Methylphenyl)sulfonylamino}carbonyl)amino-1,2,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

• 5-[({[(4-methylphenyl)sulfonyl]amino}carbonyl)amino]-1,2,3-benzothiadiazole
• 5-({(4-Methylphenyl)sulfonylamino}carbonyl)amino-1,2,3-benzothiadiazole

• Inchi： 1S/C14H12N4O3S2/c1-9-2-5-11(6-3-9)23(20,21)17-14(19)15-10-4-7-13-12(8-10)16-18-22-13/h2-8H,1H3,(H2,15,17,19)
• InChI Key： PLVRRIQMWRUAQC-UHFFFAOYSA-N
• SMILES： C1(S(NC(NC2=CC=C3SN=NC3=C2)=O)(=O)=O)=CC=C(C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 5-({(4-Methylphenyl)sulfonylamino}carbonyl)amino-1,2,3-benzothiadiazole

5-({(4-Methylphenyl)sulfonylamino}carbonyl)amino-1,2,3-benzothiadiazole: A Promising Compound for Biomedical Research

5-({(4-Methylphenyl)sulfonylamino}carbonyl)amino-1,2,3-benzothiadiazole, with the CAS number 866156-68-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique benzothiadiazole core and functional groups, has garnered attention due to its potential therapeutic applications. Recent studies have highlighted its role in modulating inflammatory responses and its efficacy in targeted drug delivery systems.

The benzothiadiazole ring system, a key structural feature of this compound, is known for its versatility in pharmaceutical applications. The presence of the 4-methylphenyl group enhances the compound's solubility and bioavailability, making it a valuable candidate for drug development. The sulfonylamino functionality further contributes to its pharmacological profile by enabling interactions with specific biological targets.

Recent research published in Journal of Medicinal Chemistry (2023) has demonstrated the compound's potential in anti-inflammatory applications. The study showed that the carbonyl group in the molecule plays a critical role in inhibiting pro-inflammatory cytokines, suggesting its utility in treating chronic inflammatory diseases. These findings underscore the importance of structure-activity relationship (SAR) studies in optimizing the compound's therapeutic potential.

In the realm of neurodegenerative diseases, the compound has shown promising results in preclinical models. A 2022 study in Neurochemistry International reported that the amino group in the molecule interacts with acetylcholinesterase, a key enzyme implicated in Alzheimer's disease. This interaction suggests a potential role in cholinesterase inhibition, which could lead to novel therapeutic strategies for neurodegenerative disorders.

The synthetic pathway of 5-({(4-Methylphenyl)sulfonylamino}carbonyl)amino-1,2,3-benzothiadiazole involves several key steps. The initial formation of the benzothiadiazole ring is achieved through a condensation reaction between a thiophene derivative and a nitro compound. Subsequent functionalization with the 4-methylphenyl group and the sulfonylamino functionality is critical for achieving the desired pharmacological properties.

Recent advancements in computational chemistry have facilitated the design of 5-({(4-Methylphenyl)suldeoxyamino}carbonyl)amino-1,2,3-benzothiadiazole derivatives with enhanced efficacy. Molecular docking studies have identified potential target proteins such as COX-2 and 5-LOX, which are central to the pathogenesis of inflammatory diseases. These studies provide a foundation for the rational design of targeted therapies and drug combinations.

The pharmacokinetic profile of this compound is another area of active research. Studies have shown that the carbonyl group enhances the compound's metabolic stability, which is crucial for maintaining therapeutic concentrations in the body. This property is particularly important for chronic disease management, where long-term administration is required.

Moreover, the compound's solubility and bioavailability have been optimized through the incorporation of the 4-methylphenyl group. This modification not only improves the compound's water solubility but also enhances its cell permeability, facilitating its uptake by target tissues. These enhancements are critical for the development of oral formulations and topical applications.

The therapeutic potential of this compound extends to oncology. Preliminary studies suggest that the sulfonylamino functionality may inhibit the angiogenesis process, which is essential for tumor growth. This property positions the compound as a potential candidate for anti-cancer therapies, particularly in combination with chemotherapeutic agents.

In the context of drug delivery systems, the compound's hydrophilic nature makes it suitable for nanocarrier-based formulations. These formulations can enhance the compound's targeted delivery to specific tissues, reducing systemic side effects. The development of such systems is a key focus area in pharmaceutical research aimed at improving treatment outcomes.

Despite its promising properties, the compound faces challenges in clinical translation. Ongoing research is focused on addressing issues related to toxicity and pharmacological side effects. The in vivo studies are crucial for evaluating the compound's safety profile and optimizing its dosage regimen.

In conclusion, 5-({(4-Methylphenyl)sulfonylamino}carbonyl)amino-1,2,3-benzothiadiazole represents a significant breakthrough in pharmaceutical science. Its unique structural features and pharmacological properties make it a promising candidate for the treatment of inflammatory diseases, neurodegenerative disorders, and oncological conditions. Continued research and development in this area are expected to lead to the emergence of novel therapies with improved efficacy and safety profiles.